2-((6-((4-chlorobenzyl)amino)pyrimidin-4-yl)thio)-N-cyclopentylacetamide

• IUPAC Name: 2-[6-[(4-chlorophenyl)methylamino]pyrimidin-4-yl]sulfanyl-N-cyclopentylacetamide
• InChI: InChI=1S/C18H21ClN4OS/c19-14-7-5-13(6-8-14)10-20-16-9-18(22-12-21-16)25-11-17(24)23-15-3-1-2-4-15/h5-9,12,15H,1-4,10-11H2,(H,23,24)(H,20,21,22)
• InChI Key: RUVOZZGTZBFBCW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CSC2=NC=NC(=C2)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C18H21ClN4OS
• Molecular Weight: 376.9 g/mol
• CAS No.: 1251550-79-4

Description

2-((6-((4-chlorobenzyl)amino)pyrimidin-4-yl)thio)-N-cyclopentylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thioacetamide derivatives and has been found to exhibit promising biological activity.

Scientific Research Applications

Antimicrobial and Antitumor Agents

A series of pyrimidine derivatives were synthesized and evaluated for their antimicrobial and antitumor potential. These compounds, including classical and nonclassical 2-amino-4-oxo-6-substituted thieno[2,3-d]pyrimidines, were designed as potential thymidylate synthase (TS) inhibitors. Some of these compounds demonstrated good antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid, highlighting their potential as antimicrobial agents (Gangjee et al., 2004), (Hossan et al., 2012).

Anti-inflammatory and Analgesic Activities

Research on pyrimidine derivatives also extends to their anti-inflammatory and analgesic properties. Compounds synthesized from pyrimidine bases showed significant anti-inflammatory and analgesic activities, suggesting their utility in developing new treatments for conditions requiring such interventions (Sondhi et al., 2009).

Anticonvulsant Agents

Another study focused on the synthesis of (4,6-dimethylpyrimidin-2-yl)thio-N-acetamides derivatives, aiming to evaluate their potential as anticonvulsants. These compounds were tested for their affinity towards Type-A γ-aminobutyric acid receptor (GABAAR) and gamma-aminobutyric acid-aminotransferase enzyme, with some showing moderate anticonvulsant activity in a pentylenetetrazole-induced seizure model in rats (Severina et al., 2020).

Synthesis and Evaluation of Dual Inhibitors

Compounds have been synthesized and evaluated as dual inhibitors of dihydrofolate reductase and thymidylate synthase, showing potential as antitumor agents. These efforts underline the versatility of pyrimidine derivatives in targeting enzymes crucial for cancer cell proliferation (Gangjee et al., 2005).

Nonlinear Optical Materials

Pyrimidine derivatives have also been explored for their nonlinear optical properties, indicating their potential in optoelectronic applications. Studies involving density functional theory (DFT) and time-dependent DFT (TDDFT) analyses highlight the promising nonlinear optical characteristics of these compounds, which could be leveraged in developing new materials for optoelectronic devices (Hussain et al., 2020).